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Compound of Interest

Compound Name: PF 06726304 acetate

Cat. No.: B1191984 Get Quote

Executive Summary: The Stability Profile
PF-06726304 acetate is a potent, SAM-competitive EZH2 inhibitor. While chemically robust in

solid form, its stability in solution is governed by three critical vectors: solvent hygroscopicity,

freeze-thaw stress, and pH drift inherent to acetate salts.

Parameter Specification Critical Note

Molecular Weight 506.38 g/mol
Includes acetate counterion.[1]

Use this MW for molarity calcs.

Solubility (DMSO) ~50 mg/mL (100 mM)

Hygroscopic Risk: Water

uptake in DMSO triggers

precipitation.

Solubility (Ethanol) ~50 mg/mL (100 mM)
High evaporation risk; seal

tightly.

Solubility (Water) Insoluble
Requires co-solvent system

(e.g., PEG300/Tween80).

Storage (Solid) -20°C (3 years)
Desiccate.[2][3] Protect from

light.

Storage (Solution) -80°C (1 year)
Do not store at -20°C for >1

month.
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Deep Dive: The "Acetate" Factor
Why it matters: Unlike hydrochloride salts, acetate salts are formed from a weak acid. In

solution, particularly in unbuffered water or DMSO containing trace water, the acetate

counterion exists in equilibrium with acetic acid.

The Risk: Acetic acid is volatile. If the solution is subjected to repeated vacuum steps or

unsealed storage, the counterion can be lost, shifting the pH and potentially altering the

solubility profile or protonation state of the parent molecule (PF-06726304).

The Fix: Always maintain stock solutions in high-grade, anhydrous DMSO and avoid

subjecting stocks to high-vacuum evaporation unless re-acidification is planned.

Experimental Protocols
Protocol A: Preparation of "Gold Standard" Master
Stocks
Objective: Create a 10 mM stock solution stable for long-term storage.

Reagents:

PF-06726304 Acetate (Solid)

Anhydrous DMSO (New bottle or stored over molecular sieves)

Workflow:

Equilibration: Allow the product vial to warm to Room Temperature (RT) inside a desiccator

before opening.

Scientist's Insight: Opening a cold vial introduces condensation. Water in DMSO >0.1%

drastically reduces the solubility of this compound.

Solvation: Add DMSO to achieve 10 mM.

Calculation: For 1 mg of PF-06726304 acetate (MW 506.38), add 197.5 µL of DMSO.
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Technique: Vortex for 30 seconds. If particulates persist, sonicate for 5 minutes at <40°C.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 20 µL) in amber

polypropylene tubes.

Why: Amber tubes protect the isoxazole moiety from potential photodegradation; single-

use prevents freeze-thaw cycles.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol B: Aqueous Formulation for Animal/Cell
Studies
Objective: Solubilize the hydrophobic inhibitor for biological application without precipitation.

The "10/40/5/45" Method: This compound will crash out of solution if added directly to

PBS/Media. Use this stepwise addition method strictly.

Step 1: Dissolve compound in 10% DMSO (Volume: 100 µL).

Step 2: Add 40% PEG300 (Volume: 400 µL) and vortex vigorously.

Checkpoint: Solution must be clear before proceeding.

Step 3: Add 5% Tween-80 (Volume: 50 µL) and vortex.

Step 4: Slowly add 45% Saline/PBS (Volume: 450 µL) while vortexing.

Result: A clear emulsion/solution stable for ~4 hours at RT. Prepare fresh daily.

Visualizing the Workflow
The following diagram illustrates the critical decision paths for storage and handling to

maximize stability.
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Figure 1: Lifecycle management of PF-06726304 acetate, emphasizing moisture control and

proper dilution strategies.

Troubleshooting Center (FAQs)
Q1: My stock solution turned slightly yellow after 2 months at -20°C. Is it still good?

Diagnosis: Color shifts in nitrogen-containing heterocycles (like the isoquinoline core) often

indicate early-stage oxidative degradation or N-oxide formation.

Action: Verify purity via HPLC. If the purity is >95%, it may still be usable for non-critical

range-finding assays. However, for K_i determination or in vivo work, discard it.

Prevention: Store at -80°C and ensure the headspace is minimal or flushed with inert gas

(Argon/Nitrogen).

Q2: I see a white precipitate immediately upon adding the DMSO stock to cell culture media.

Cause: "Solvent Shock." Adding a high-concentration hydrophobic stock (10 mM) directly to

aqueous media causes rapid local precipitation before diffusion can occur.

Solution:

Intermediate Dilution: Dilute your 10 mM stock to 1 mM in DMSO first.

Rapid Mixing: Vortex the media while adding the drug dropwise.

Limit DMSO: Ensure final DMSO concentration is <0.5% (v/v). If you need higher

concentrations, switch to the PEG300/Tween80 protocol described above.

Q3: Can I use the "Free Base" MW for calculations if I have the Acetate salt?

Strictly No. You must use the MW of the salt form (506.38 g/mol ) to weigh out the powder. If

you use the free base MW (~446 g/mol ), your actual molar concentration will be ~12% lower

than calculated, introducing significant error into IC50 values.

Q4: Why does the solubility drop when I use an old bottle of DMSO?
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Mechanism: DMSO is hygroscopic (absorbs water from air). PF-06726304 acetate has poor

water solubility. Even 1-2% water accumulation in old DMSO is sufficient to crash the

compound out of solution or prevent it from dissolving fully at 10 mM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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